Cas no 501656-60-6 (4-nitro-2-pyrimidinamine)

• Product Name: 4-nitro-2-pyrimidinamine
• CAS No: 501656-60-6
• MF: C₄H₄N₄O₂
• MW: 140.100159645081
• CID: 876611
• PubChem ID: 332282
• Update Time: 2025-04-19

4-nitro-2-pyrimidinamine Chemical and Physical Properties

Names and Identifiers

• 4-nitro-2-pyrimidinamine
• 4-nitropyrimidin-2-amine
• NSC328483
• HXZSXRIRQLDGTG-UHFFFAOYSA-N
• NSC-328483
• SB56396
• 501656-60-6
• 4-Nitro-pyrimidin-2-ylamine
• nitropyrimidinamine
• SCHEMBL1265708
• DA-17040

• Inchi： 1S/C4H4N4O2/c5-4-6-2-1-3(7-4)8(9)10/h1-2H,(H2,5,6,7)
• InChI Key： HXZSXRIRQLDGTG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CN=C(N)N=1)=O

Computed Properties

• Exact Mass: 140.03352
• Monoisotopic Mass: 140.03342538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• PSA: 94.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Nitropyrimidines